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Compound of Interest

Compound Name: (Ethoxymethoxy)cyclododecane

Cat. No.: B1620334 Get Quote

(Ethoxymethoxy)cyclododecane, also known as Formaldehyde cyclododecyl ethyl acetal,

requires careful handling and disposal due to its potential hazards. This guide provides

essential safety and logistical information for researchers, scientists, and drug development

professionals to ensure the safe management of this chemical waste.

Immediate Safety and Handling Precautions
Before handling (Ethoxymethoxy)cyclododecane, it is crucial to be aware of its classification

and potential hazards. It is recognized as being harmful to aquatic life with long-lasting effects

and may cause an allergic skin reaction.[1][2] Furthermore, as an ether, it is a peroxide-forming

chemical, which can form explosive peroxides over time when exposed to air and light.[3][4][5]

One safety data sheet has also identified it as a persistent, bioaccumulative, and toxic (PBT)

substance, which necessitates stringent disposal protocols.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[6]

Hand Protection: Use chemically resistant gloves. Inspect gloves before use and dispose of

contaminated gloves properly.[6]

Body Protection: A laboratory coat is required. For larger quantities or potential for splashing,

a chemical-resistant apron is recommended.[6]
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Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[6]

Quantitative Data for Safe Handling and Disposal
The following tables summarize key data for the safe management of

(Ethoxymethoxy)cyclododecane.

Property Value

CAS Number 58567-11-6[2]

Molecular Formula C15H30O2[2]

Physical State Liquid[2]

Flash Point >100 °C[7]

Hazards

Harmful to aquatic life with long-lasting effects

(H412), May cause an allergic skin reaction

(H317)[1][2]

Table 1: Properties of (Ethoxymethoxy)cyclododecane

As a peroxide-forming chemical, specific timeframes for its safe use and disposal are critical.

Container Status Recommended Action

Unopened
Dispose of within 12 months of receipt or by the

manufacturer's expiration date.[8][9]

Opened
Test for peroxides every 6 months and dispose

of within 1 year of opening.[8][9]

Table 2: Recommended Storage and Disposal Timelines for Peroxide-Forming Chemicals

Regular testing for peroxides is essential before using or disposing of aged containers of

(Ethoxymethoxy)cyclododecane.
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Peroxide Concentration Action Required

< 30 ppm
The chemical may be used, but it is advisable to

stabilize it if not for immediate use.[4]

> 30 ppm

DO NOT USE. The chemical should be

disposed of promptly through your institution's

hazardous waste program.[4]

Visible Crystals or Discoloration

DO NOT HANDLE. This indicates a high

concentration of potentially explosive peroxides.

Contact your institution's Environmental Health

and Safety (EHS) office immediately.[4]

Table 3: Interpretation of Peroxide Test Results

Experimental Protocol: Peroxide Testing
This section details the methodology for testing (Ethoxymethoxy)cyclododecane for the

presence of peroxides.

Method A: Peroxide Test Strips
This is a semi-quantitative method suitable for routine checks.

Materials:

Peroxide test strips (ensure they are compatible with organic solvents)

Sample of (Ethoxymethoxy)cyclododecane

Appropriate PPE

Procedure:

Follow the manufacturer's instructions for the specific test strips being used.[5]

Typically, this involves dipping the test strip into the chemical for a specified time.
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Remove the strip and compare the resulting color to the color chart provided with the strips

to determine the peroxide concentration in parts per million (ppm).[9]

Record the test date and results on the chemical container's label.[3]

Method B: Potassium Iodide (KI) Test
This is a more sensitive qualitative test.

Materials:

1-3 mL of (Ethoxymethoxy)cyclododecane

Equal volume of glacial acetic acid

5% potassium iodide (KI) solution

Test tube

Appropriate PPE

Procedure:

In a test tube, mix 1-3 mL of the (Ethoxymethoxy)cyclododecane with an equal volume of

glacial acetic acid.[5]

Add a few drops of the 5% potassium iodide solution to the mixture.[5]

Shake the test tube and observe any color change.[5]

No color change: Peroxides are not present in significant amounts.

Yellow to brown color: Indicates the presence of peroxides. The intensity of the color

correlates with the peroxide concentration.[5]

Record the test date and results on the container label.[3]

Step-by-Step Disposal Procedure
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The proper disposal of (Ethoxymethoxy)cyclododecane is a multi-step process that must be

followed to ensure safety and regulatory compliance.

Step 1: Initial Assessment

Locate the container of (Ethoxymethoxy)cyclododecane in a well-ventilated area.

Check the dates of receipt and opening on the label.[3]

Visually inspect the container for any signs of crystallization (especially around the cap),

discoloration, or cloudiness.[4] If any of these are present, do not handle the container and

contact your EHS office immediately.[4]

Step 2: Peroxide Testing

If the container appears safe to handle and is within its recommended usage period, test for

peroxides using one of the methods described above.

Always record the test date and results on the container.[3]

Step 3: Waste Segregation and Labeling

(Ethoxymethoxy)cyclododecane waste should be collected in a designated, properly

labeled hazardous waste container.

The container must be chemically compatible with the waste and have a secure, leak-proof

closure.

Do not mix (Ethoxymethoxy)cyclododecane with incompatible chemicals. Refer to a

chemical compatibility chart and the chemical's Safety Data Sheet (SDS). Incompatible

materials may include strong oxidizing agents.[10][11]

The waste container label should clearly state "Hazardous Waste" and list all contents,

including "(Ethoxymethoxy)cyclododecane."

Step 4: Arranging for Disposal
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Follow your institution's procedures for chemical waste pickup. This typically involves

submitting a request through your EHS department.[3]

Provide accurate information about the waste, including its composition and any known

hazards (e.g., peroxide content).

Step 5: Spill Management

In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, dry

sand).[7]

Collect the absorbent material into a sealed container for disposal as hazardous waste.[7]

For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

(Ethoxymethoxy)cyclododecane.
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Caption: Disposal workflow for (Ethoxymethoxy)cyclododecane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1620334?utm_src=pdf-body-img
https://www.benchchem.com/product/b1620334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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